3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one

• CAS RN: 131589-16-7
• Molecular Formula: C19H15NO6
• Molecular Weight: 353.3 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one
• InChI: InChI=1S/C19H15NO6/c21-19-20-4-3-10-5-15-16(25-9-24-15)7-12(10)17(20)18(26-19)11-1-2-13-14(6-11)23-8-22-13/h1-2,5-7,17-18H,3-4,8-9H2
• InChI Key: UYZDPUHWCMJERO-UHFFFAOYSA-N
• SMILES: C1CN2C(C(OC2=O)C3=CC4=C(C=C3)OCO4)C5=CC6=C(C=C51)OCO6
• synonyms: 3H-[1,3]Dioxolo[4,5-g]oxazolo[4,3-a]isoquinolin-3-one, 1-(1,3-benzodioxol-5-yl)-1,5,6,11b-tetrahydro-, (1S-trans)- (9CI)

Description

3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one is not fully understood. However, it has been suggested that the compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation.

Biochemical And Physiological Effects

Studies have shown that 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one has biochemical and physiological effects on cancer cells and inflammation. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages And Limitations For Lab Experiments

The advantages of using 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one in lab experiments include its potential as an anti-cancer and anti-inflammatory agent. However, the limitations include the lack of understanding of its mechanism of action and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one. These include further studies to understand its mechanism of action, studies to determine its safety and efficacy in vivo, and studies to determine its potential as a therapeutic agent for other diseases. Additionally, the compound can be modified to improve its properties and increase its potential as a therapeutic agent.
Conclusion:
In conclusion, 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one is a chemical compound that has potential applications in various fields of scientific research. It has been studied for its potential as an anti-cancer and anti-inflammatory agent, and further studies are needed to determine its safety and efficacy. The compound has several future directions for study, including understanding its mechanism of action and determining its potential as a therapeutic agent for other diseases.

Synthesis Methods

The synthesis of 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one involves a multi-step process. The starting material for the synthesis is 1,3-benzodioxole, which is reacted with ethylene oxide and then with sodium hydride to form 3-(1,3-Benzodioxol-5-yl)oxirane. This intermediate is then reacted with 1,4-dioxane and sodium hydride to form 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one.

Scientific Research Applications

The chemical compound 3-(1,3-Benzodioxol-5-yl)-4,12,14-trioxa-6-azatetracyclo[7.7.0.02,6.011,15]hexadeca-1(16),9,11(15)-trien-5-one has potential applications in various fields of scientific research. It has been studied for its potential as an anti-cancer agent, as it has been found to inhibit the growth of cancer cells in vitro. Additionally, it has been studied for its potential as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.